Cas no 2228228-57-5 (3-(1-bromopropan-2-yl)-2-methoxypyridine)

• Product Name: 3-(1-bromopropan-2-yl)-2-methoxypyridine
• CAS No: 2228228-57-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6599435
• PubChem ID: 165791904
• Update Time: 2025-10-16

3-(1-bromopropan-2-yl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-2-methoxypyridine
• 2228228-57-5
• EN300-1905948

• Inchi： 1S/C9H12BrNO/c1-7(6-10)8-4-3-5-11-9(8)12-2/h3-5,7H,6H2,1-2H3
• InChI Key： VJITVMXPWJNFEW-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-(1-bromopropan-2-yl)-2-methoxypyridine

Comprehensive Overview of 3-(1-bromopropan-2-yl)-2-methoxypyridine (CAS No. 2228228-57-5)

3-(1-bromopropan-2-yl)-2-methoxypyridine (CAS No. 2228228-57-5) is a versatile organic compound gaining significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative exhibits unique structural properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular framework combines a methoxypyridine core with a bromopropane sidechain, enabling diverse reactivity patterns. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways.

In recent years, the demand for specialized pyridine derivatives like 3-(1-bromopropan-2-yl)-2-methoxypyridine has surged due to their applications in developing novel therapeutics. The compound's bromine substituent offers excellent opportunities for further functionalization through cross-coupling reactions, a feature highly valued in modern medicinal chemistry. Many pharmaceutical companies are investigating similar structures for their potential as kinase inhibitors or GPCR modulators, aligning with current trends in precision medicine.

The synthesis of CAS 2228228-57-5 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Analytical characterization using techniques like NMR, HPLC, and mass spectrometry confirms the compound's structural integrity. Stability studies indicate that proper storage under inert atmosphere at low temperatures maintains the compound's reactivity for subsequent synthetic applications. These quality control measures are crucial for researchers seeking reliable building blocks for complex molecule construction.

From an environmental perspective, the development of green chemistry approaches for manufacturing such intermediates has become a key industry focus. Researchers are exploring catalytic methods to reduce waste generation during the production of brominated heterocycles. This aligns with growing concerns about sustainable chemical processes and the pharmaceutical industry's commitment to reducing its ecological footprint. The compound's potential biodegradation pathways are also being studied to assess environmental impact.

In the context of drug discovery, the 2-methoxypyridine moiety present in this compound is particularly interesting due to its prevalence in bioactive molecules. Many FDA-approved drugs contain similar structural motifs, highlighting their pharmacological relevance. The bromine atom's strategic placement allows for efficient derivatization, enabling rapid exploration of structure-activity relationships. This makes 3-(1-bromopropan-2-yl)-2-methoxypyridine a valuable scaffold for combinatorial chemistry approaches.

The compound's physicochemical properties, including its solubility profile and lipophilicity, make it suitable for various formulation strategies. These characteristics are especially important for researchers developing compounds with optimal bioavailability. Recent computational chemistry studies have modeled the compound's interactions with biological targets, providing insights for rational drug design. Such in silico approaches complement experimental work and accelerate the discovery process.

Quality standards for CAS 2228228-57-5 continue to evolve as analytical techniques advance. Current specifications typically require ≥95% purity by HPLC, with strict limits on residual solvents and heavy metals. These rigorous standards ensure the compound's reliability in sensitive applications. Suppliers are increasingly offering custom synthesis services and bulk quantities to meet growing research demand while maintaining consistent quality across batches.

Looking forward, the scientific community anticipates expanding applications for 3-(1-bromopropan-2-yl)-2-methoxypyridine in material science and specialty chemicals. Its unique combination of aromatic and aliphatic bromine reactivity opens possibilities for creating advanced polymers or functional materials. As research continues, this compound will likely play an important role in developing next-generation chemical solutions across multiple industries.